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Cat. No.: B092646 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
5-Ethyl-2-nonanol (CAS No. 103-08-2) is a branched-chain secondary alcohol recognized for

its utility as a fragrance ingredient and a chemical intermediate in various synthetic processes.

[1] Its molecular structure, featuring an ethyl group at the fifth carbon of a nonanol chain,

imparts unique sensory and physical properties.[1] This document provides detailed application

notes on its use, particularly in the fragrance industry, summarizes its physicochemical and

toxicological data, and outlines relevant experimental protocols for its evaluation.

Disclaimer: The use of 5-Ethyl-2-nonanol as a food flavoring agent is not established or

recommended. It does not currently hold a FEMA (Flavor and Extract Manufacturers

Association) number, nor has it been evaluated by the Joint FAO/WHO Expert Committee on

Food Additives (JECFA).[2][3] The information herein pertains to its application as a fragrance

ingredient and chemical intermediate.

Physicochemical and Olfactory Properties
5-Ethyl-2-nonanol is a colorless liquid with a pleasant aromatic profile characterized by floral

and fruity notes.[1] Its properties make it a versatile ingredient in fragrance formulations, where

it can act as both a primary scent component and a modifier to enhance the overall olfactory

profile of a blend.[1]
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Table 1: Physicochemical Properties of 5-Ethyl-2-nonanol

Property Value Reference(s)

CAS Number 103-08-2 [2]

Molecular Formula C₁₁H₂₄O [1]

Molecular Weight 172.31 g/mol [1]

Appearance Colorless liquid [1]

Boiling Point
223.04 °C @ 760 mm Hg

(estimated)
[2]

Flash Point
99.2 °C (211.0 °F) TCC

(estimated)
[2]

Vapor Pressure
0.02 mmHg @ 25 °C

(estimated)
[2]

logP (o/w) 4.093 (estimated) [2]

Solubility in Water
57.47 mg/L @ 25 °C

(estimated)
[2]

Table 2: Olfactory Characteristics of 5-Ethyl-2-nonanol
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Attribute Description Reference(s)

Odor Profile

Pleasant aromatic

characteristics with floral and

fruity notes.

[1]

Applications

Primary scent component and

modifier in fragrance

formulations.

[1]

Odor Threshold

Data not available for 5-Ethyl-

2-nonanol. For the related

compound 1-Nonanol, the odor

detection threshold is reported

as 50 ppb.

[4]

Recommended Usage

For the broader category of

Branched Chain Saturated

Alcohols in fragrance, end-use

levels are between 0.001%

and 1.7%.

[5]

Synthesis and Chemical Applications
5-Ethyl-2-nonanol serves as a valuable intermediate in organic synthesis. Its secondary

alcohol functionality and branched alkyl chain make it a suitable building block for more

complex molecules in the pharmaceutical and agrochemical industries.[1]

Synthesis Methods:

Alkylation of Nonanol: Involves the reaction of a nonanol precursor with an ethyl halide in the

presence of a base.[1]

Reduction of Ketones: Synthesis from corresponding ketones or aldehydes via reduction

reactions.[1]

Hydroformylation: The hydroformylation of olefins followed by reduction can also yield 5-
Ethyl-2-nonanol.[1]
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As a chemical intermediate, it is used in the synthesis of esters with distinct olfactory properties

for the fragrance industry.[1]

Safety and Toxicology
Limited specific toxicological data is available for 5-Ethyl-2-nonanol. A safety assessment of

the broader category of Branched Chain Saturated Alcohols (BCSA) as fragrance ingredients

concluded that there are no safety concerns at the current levels of use and exposure.[5]

Table 3: Toxicological Data for 5-Ethyl-2-nonanol and Related Compounds
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Endpoint Result
Compound/Categor
y

Reference(s)

Acute Dermal Toxicity
LD50: 4760 mg/kg

(rabbit)
5-Ethyl-2-nonanol [2]

Acute Oral Toxicity

Low order of toxicity

(for 15 tested

materials)

Branched Chain

Saturated Alcohols
[5]

Skin Irritation

No evidence of

irritation in humans at

2-10%

Branched Chain

Saturated Alcohols
[5]

Eye Irritation
Moderate to severe

(undiluted)

Branched Chain

Saturated Alcohols
[5]

Skin Sensitization
No or low sensitizing

potential

Branched Chain

Saturated Alcohols
[5]

Phototoxicity/Photoall

ergy

Not expected to elicit

these effects

Branched Chain

Saturated Alcohols
[5]

Genotoxicity

No in vivo or in vitro

genotoxicity (for 8

tested materials)

Branched Chain

Saturated Alcohols
[5]

Aquatic Toxicity

H411: Toxic to aquatic

life with long-lasting

effects (GHS

Classification)

5-Ethyl-2-nonanol [6]

Metabolic Pathways
Specific metabolic studies on 5-Ethyl-2-nonanol are not readily available. However, as a

secondary alcohol, it is anticipated to be metabolized in the liver. The primary metabolic

pathway for alcohols involves oxidation.[1] Secondary alcohols are oxidized to ketones. This

process is primarily catalyzed by alcohol dehydrogenases (ADH).[1] The resulting ketone can

then be further metabolized.
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5-Ethyl-2-nonanol 5-Ethyl-2-nonanoneAlcohol Dehydrogenase (ADH) Further_Metabolism

Click to download full resolution via product page

Caption: Generalized metabolic pathway of 5-Ethyl-2-nonanol.

Experimental Protocols
The following are detailed protocols for the sensory and safety evaluation of fragrance

ingredients like 5-Ethyl-2-nonanol.

Protocol for Sensory Evaluation: Triangle Test
This protocol is designed to determine if a perceptible difference exists between two samples of

a fragrance ingredient.
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Preparation

Evaluation

Analysis

Prepare two samples:
A (Control) and B (Test)

Code samples with random 3-digit numbers

Prepare smelling strips for each sample

Present three coded strips to panelist
(two are identical, one is different)

Panelist smells each strip from left to right

Panelist identifies the 'odd' sample

Record the number of correct identifications

Analyze data using statistical tables
(e.g., binomial distribution)

Determine if a significant difference exists
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Preparation

Reaction

Analysis

Prepare solutions of 5-Ethyl-2-nonanol

Incubate test chemical with each peptide solution

Prepare synthetic peptide solutions
(cysteine and lysine)

Run positive and negative controls in parallel Analyze samples by HPLC-UV

Quantify the depletion of the peptides

Calculate the mean percent peptide depletion

Classify sensitization potential based on depletion

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for 5-Ethyl-2-nonanol].
BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.smolecule.com/products/s1513154
https://www.thegoodscentscompany.com/data/rw1514111.html
https://flavscents.com/library/material/16886d28afc/a
http://www.leffingwell.com/odorthre.htm
https://pubmed.ncbi.nlm.nih.gov/20659630/
https://pubmed.ncbi.nlm.nih.gov/20659630/
https://pubchem.ncbi.nlm.nih.gov/compound/5-Ethyl-2-nonanol
https://www.benchchem.com/product/b092646#use-of-5-ethyl-2-nonanol-as-a-flavoring-agent
https://www.benchchem.com/product/b092646#use-of-5-ethyl-2-nonanol-as-a-flavoring-agent
https://www.benchchem.com/product/b092646#use-of-5-ethyl-2-nonanol-as-a-flavoring-agent
https://www.benchchem.com/product/b092646#use-of-5-ethyl-2-nonanol-as-a-flavoring-agent
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b092646?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092646?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

